Cas no 1805389-00-7 (3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile
• CAS No: 1805389-00-7
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4869954
• Update Time: 2025-05-20

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C8H5ClF2N2O/c9-6-5(14)3-4(1-2-12)13-7(6)8(10)11/h3,8H,1H2,(H,13,14)
• InChI Key： KSRVNFDNPAJMLE-UHFFFAOYSA-N
• SMILES： ClC1C(C=C(CC#N)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9

Additional information on 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1805389-00-7)

The compound 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1805389-00-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and applications in pharmaceutical research.

Structure and Synthesis: The molecular structure of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. The presence of a chlorine atom at position 3, a difluoromethyl group at position 2, a hydroxyl group at position 4, and an acetonitrile group at position 6 makes this compound unique. The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic substitutions, and acylation processes. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield.

Biological Activity: Research has shown that 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. Studies conducted in vitro have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, making it a promising candidate for the development of novel therapeutic agents. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) suggests its potential role in treating conditions such as inflammation, pain, and neurodegenerative diseases.

Pharmacokinetic Properties: Understanding the pharmacokinetic properties of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile is crucial for its application in drug development. Recent studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that the compound has moderate oral bioavailability and exhibits selective tissue distribution, which is advantageous for targeted drug delivery systems.

Applications in Drug Development: The compound has garnered significant attention in the pharmaceutical industry due to its potential applications in developing new drugs for various therapeutic areas. Its ability to inhibit key enzymes involved in cancer cell proliferation has made it a candidate for anticancer drug development. Additionally, its role as a modulator of ion channels has opened avenues for research into treatments for cardiovascular diseases.

Safety and Toxicity: As with any new drug candidate, evaluating the safety profile of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile is essential. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further long-term studies are required to fully assess its safety profile.

Future Directions: The continued exploration of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile holds great promise for advancing medicinal chemistry and drug discovery. Future research directions include optimizing its pharmacokinetic properties through structural modifications, investigating its mechanism of action at molecular levels, and exploring its potential synergistic effects when combined with other therapeutic agents.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1805389-00-7) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for future drug development efforts.